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Compound of Interest

Compound Name: Acid Green 12

Cat. No.: B1593922

Audience: Researchers, scientists, and drug development professionals.

This document provides detailed protocols for the preparation of standard stock solutions of
Acid Green 12 (C.I. 13425), a versatile dye used in various research and industrial
applications. Adherence to these protocols will ensure the accuracy, reproducibility, and safety
of your experimental procedures.

Introduction to Acid Green 12

Acid Green 12 is a synthetic organic dye belonging to the acid dye category.[1] It appears as a
dark green powder and is soluble in water and ethanol, producing a green-colored solution.[2]
[3][4] The dye is primarily utilized for dyeing protein-based fibers such as wool and silk, as well
as polyamides, leather, and paper.[2] In a research context, its distinct spectral properties make
it a useful tool in biological experiments for staining and visualizing specific cellular
components or tracking biomolecules. The mechanism of action in dyeing involves electrostatic
interactions between the sulfonic acid groups of the dye and protonated amino groups on a
substrate.

Quantitative Data and Physical Properties

The following table summarizes the key physical and chemical properties of Acid Green 12. It
is important to note that different sources may report varying molecular formulas and weights;
the most frequently cited values are presented here.
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Property Value References
C.I. Name Acid Green 12

CAS Number 10241-21-1

Colour Index Number 13425

Acid Complex Green B, Acid

Synonyms Green BLN

Molecular Formula C16H11N4aNaOeS

Molecular Weight 410.34 g/mol

Physical Appearance Dark green powder
Solubility Soluble in water and ethanol

Experimental Protocols

3.1. Materials and Equipment

e Acid Green 12 powder (CAS: 10241-21-1)
« Distilled or deionized water

¢ Analytical balance (readable to 0.001 g)

» Glass beakers or flasks

o Graduated cylinders

e Magnetic stirrer and stir bars

e Spatula and weighing paper/boats

e Volumetric flasks (for molar solutions)

o Watertight storage bottles (amber glass or opaque polypropylene recommended)
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» Personal Protective Equipment (PPE):

o

Safety goggles

Lab coat

[¢]

[¢]

Nitrile gloves

[e]

Dust mask or respirator (mandatory when handling dye powder)
3.2. Safety Precautions

o Handling Powder: Always handle Acid Green 12 powder in a well-ventilated area or a
chemical fume hood to minimize inhalation of airborne particles. Wear a dust mask or an
approved respirator.

o Contact: The dye may cause skin and eye irritation. Avoid all personal contact by wearing
appropriate PPE.

o Spills: In case of a spill, sweep up the solid material carefully to avoid generating dust and
place it into a suitable container for disposal.

o Storage: Store the dye powder in a cool, dry place in a tightly sealed container, away from
incompatible materials such as strong oxidizing agents.

3.3. Protocol 1: Preparation of a 1% (w/v) Stock Solution

This protocol is common for dyeing applications where precise molarity is not critical. A 1%
stock solution contains 1 gram of dye per 100 mL of solvent.

e Weigh Dye: Using an analytical balance, accurately weigh 1.0 g of Acid Green 12 powder
and place it into a clean glass beaker.

e Form a Paste: Add a small amount (~5-10 mL) of distilled water to the powder. Mix
thoroughly with a spatula or glass rod to form a smooth, homogenous paste. This "pasting
up" step is crucial to prevent clumping and ensure the dye dissolves completely.
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» Dissolve Dye: Gradually add hot distilled water in increments while stirring continuously, for
instance, with a magnetic stirrer. Hot water aids in the dissolution of the dye powder.

» Adjust Final Volume: Continue adding distilled water until the total volume of the solution
reaches 100 mL.

o Store Solution: Transfer the solution to a clearly labeled, watertight storage bottle. Stock
solutions can typically be stored for several weeks, though it is best practice to prepare them
fresh. If the solution appears cloudy or forms a gel upon cooling, gently warm it before use.

3.4. Protocol 2: Preparation of a 1 mM Molar Stock Solution

This protocol is intended for biological or chemical applications where a precise molar
concentration is required.

e Calculate Mass: Determine the mass of Acid Green 12 needed. To prepare 100 mLofa 1
mM solution, use the following calculation:

o Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (g) = 0.001 mol/L x 0.1 L x 410.34 g/mol = 0.041 g (or 41 mg)

e Weigh Dye: Accurately weigh 41 mg of Acid Green 12 powder and transfer it to a 100 mL
beaker.

e Form a Paste: Add a small volume (~5 mL) of distilled water and mix to create a uniform
paste.

» Dissolve and Transfer: Add approximately 70-80 mL of distilled water to the beaker and stir
until the dye is fully dissolved. Quantitatively transfer the solution to a 100 mL volumetric
flask.

e Adjust to Final Volume: Rinse the beaker with small amounts of distilled water and add the
rinsate to the volumetric flask to ensure all dye is transferred. Carefully add distilled water to
the flask until the bottom of the meniscus reaches the calibration mark.
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« Homogenize and Store: Cap the volumetric flask and invert it several times to ensure the
solution is homogenous. Transfer to a labeled storage bottle and store in a cool, dark place.

Workflow Visualization

The following diagram illustrates the generalized workflow for preparing an Acid Green 12

stock solution.
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Caption: A flowchart of the key steps for preparing Acid Green 12 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1593922#method-for-preparing-acid-green-12-stock-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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